Cas no 50-91-9 (Floxuridine)

• Product Name: Floxuridine
• CAS No: 50-91-9
• MF: C₉H₁₁FN₂O₅
• MW: 246.192445993423
• MDL: MFCD00006530
• CID: 33506
• PubChem ID: 87568673
• Update Time: 2025-04-18

Floxuridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2'-deoxyuridine
• 5-Fluoro-2-deoxyuridine
• FUDR
• 5-Fluoro-2?Deoxy Uridine
• 2-Deoxy-5-fluorouridine
• Floxuridine
• 5-FUDR
• (+)-5-Fluoro-2?deoxyuridine
• 5-Fluoro-2′-deoxyuridine
• 2'-Deoxy-5-fluorouridine
• 2`-Deoxy-5-fluorouridine
• 5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-Fluorouracil 2'-deoxyriboside
• (+)-5-Fluoro-2‘-deoxyuridine
• (+)-5-Fluoro-2'-deoxyuridine
• (+)-5-Fluoro-2-deoxyuridine
• 5-Fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 5-Fluoro-2'-deoxy-β-uridine
• 5-Fluorodeoxyuridine
• Deoxyfluorouridine
• Floxuridin
• Fluorodeoxyuridine
• Fluoruridine deoxyribose
• 2′-Deoxy-5-fluorouridine
• 1-(2-Deoxy-β-D-ribofuranosyl)-5-fluorouracil
• FdUrd
• Floxuridinum
• Floxiridina
• 5FdU
• 5-Fluoro-2-desoxyuridine
• 5 Fluorodeoxyuridine
• Floxuridinum [INN-Latin]
• FDUR
• Floxiridina [INN-Spanish]
• beta-5-Fluoro-2'-deoxyuridine
• 5-FdUrd
• 5-Fluorouracil deoxyriboside
• 1-
• (+)-5-fluorodeoxyuridine
• 2'-deoxy-5-fluoro-d-uridine
• CHEBI:60761
• 5-Fluoro-2'-deoxyuridine, thymidylate synthase inhibitor
• CHEMBL917
• BCP9000691
• Uridine, 2'-deoxy-5'-fluoro-
• NCGC00023722-03
• Uridine, 2'-deoxy-5-fluoro-
• 5-fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• floxidine
• Floxuridine/5-fluorouracil
• D0TS1Z
• SRI-9246_18
• FLOXURIDINE [USAN]
• BRD-K47832606-001-26-9
• LS-160820
• SMR000059051
• NCGC00023722-05
• Floxuridine, United States Pharmacopeia (USP) Reference Standard
• ODKNJVUHOIMIIZ-RRKCRQDMSA-N
• 1-[(4S,2R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-1,3-dihydropyri midine-2,4-dione
• Uridine, 2'-deoxy-5-fluoro
• Ro 5-0360
• MLS000069439
• FLOXURIDINE [MI]
• BBL033765
• STK801909
• 5-fluoro-2''-Deoxy-uridine
• FLOXURIDINE [USP MONOGRAPH]
• BRD-K47832606-001-30-1
• 5-Fluoro-dUrd
• Floxuridine (Fludara)
• 5-Fluoro-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
• 5-Fluoro-1-((2R,4S,5R)-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
• D2235
• BCP02871
• NSC27640
• BRN 0090221
• s1299
• SR-01000000001-2
• Epitope ID:138108
• HSDB 3227
• 2''-deoxy-5-fluorouridine
• HMS3715A11
• Floxuridine,(S)
• MLS006011768
• PS-7520
• BDBM50340678
• BCP0726000269
• SRI-9246-15
• CCG-220965
• GTPL4801
• NSC 27640
• EINECS 200-072-5
• 2'-deoxy-5-fluoro uridine
• 5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• J-700034
• 1beta-D-2'-Deoxyribofuranosyl-5-flurouracil
• HMS2090I12
• UNII-039LU44I5M
• 136353-77-0
• 5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 5-Fluor-1-(beta-2'-deoxyribofuranosyl)pyrimidin-2,4(1H,3H)-dion
• AI3-50691
• AC-16391
• 2-deoxy-5'-fluorouridine
• HMS2230N22
• Tox21_110892
• FUDR (TN)
• D06EGK
• AKOS005622662
• CAS-50-91-9
• BP-58649
• 5-fluoro-2''-deoxyuridine
• 5-Fluor-1-(beta-2'-deoxyribofuranosyl)pyrimidin-2,4(1H,3H)-dion [Czech]
• Z756475348
• 5-24-06-00291 (Beilstein Handbook Reference)
• MFCD00006530
• MLS002695934
• DTXSID3023057
• EN300-52649
• Sterile fudr (TN)
• FLOXURIDINE [VANDF]
• D04197
• Tox21_110892_1
• 1-(beta-D-2-deoxy-erythro-pentofuranosyl)-5-fluorouracil
• FLOXURIDINE [WHO-DD]
• SR-01000000001
• C9H11FN2O5
• HY-B0097
• NCGC00023722-08
• floxuridin-
• 1-beta-D-2'-Deoxyribofuranosyl-5-flurouracil
• 5-Fluoro-2'-deoxy-beta-uridine
• FLOXURIDINE [USP-RS]
• FLOXURIDINE [INN]
• FdU
• FLOXURIDINE [MART.]
• Floxuridine [USAN:INN]
• DTXCID603057
• 50-91-9
• FLOXURIDINE [USP IMPURITY]
• 1-(2-Deoxy-beta-D-ribofuranosyl)-5-fluorouracil
• Opera_ID_1559
• Floxuridine (USP/INN)
• NCGC00023722-06
• SCHEMBL4424
• Floxuridine [USAN:USP:INN]
• FLOXURIDINE [HSDB]
• CS-1827
• Q5462356
• 039LU44I5M
• DB00322
• FLOXURIDINE [ORANGE BOOK]
• NSC-27640
• WR-138720
• FLOXURIDINE (USP-RS)
• Fluorouridine Deoxyribose
• FLOXURIDINE (USP IMPURITY)
• L01BC09
• Floxuridinum (INN-Latin)
• 5-Fluorouridine Deoxyribose
• Floxiridina (INN-Spanish)
• NS00015076
• FLOXURIDINE (USP MONOGRAPH)
• FLOXURIDINE (MART.)
• Floxuridine (USAN:USP:INN)
• floxuridina
• 1-BETA-D-2'-DEOXYRIBOFURANOSYL-5-FLUOROURACIL
• 5-Fluoro-2’-deoxyuridine
• 200-072-5
• 5-floxuridine
• 5-Fluoro-2 inverted exclamation marka-deoxyuridine
• ND02921
• 5-Fluoro-2'-deoxy-D-uridine;Floxuridine;2'-Deoxy-5-fluoro-D-uridine;5-Fluoro-2'-deoxyuridine

• MDL： MFCD00006530
• Inchi： 1S/C9H11FN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6+,7+/m0/s1
• InChI Key： ODKNJVUHOIMIIZ-RRKCRQDMSA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O
• BRN： 2645818

Computed Properties

• Exact Mass: 246.06500
• Monoisotopic Mass: 246.0652
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.2
• Topological Polar Surface Area: 99.1

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.64 g/cm3
• Melting Point: 148?°C(lit.)
• Boiling Point: 150 °C
• Refractive Index: 1.608
• Water Partition Coefficient: soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 104.55000
• LogP: -1.68360
• Solubility: Soluble in water and methanol, almost insoluble in chloroform and diethyl ether
• Merck: 14,4112
• Fluka: 10-23
• Specific Rotation: 35.9 º (c=1, water)
• Sensitiveness: Sensitive to heat

Floxuridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S36; S36/37/39; S26
• FLUKA BRAND F CODES：10-23
• RTECS：YU7525000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R68
• Storage Condition：2-8°C
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents